Cas no 1004282-76-1 (2-methyl-2-4-(trifluoromethyl)phenylpropan-1-amine)
2-methyl-2-4-(trifluoromethyl)phenylpropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-2-[4-(trifluoromethyl)-phenyl]propan-1-amine
- 2H-Azirine, 2-methyl-2-(4-pentenyl)-3-phenyl-
- 2-Methyl-2-(4-pentenyl)-3-phenyl-2H-azirin
- 2-methyl-2-(4-trifluoromethylphenyl)propylamine
- 2-methyl-2-(4-trifluoromethyl-phenyl)-propylamine
- 2-methyl-2-pent-4-enyl-3-phenyl-2H-azirine
- AGN-PC-00OIXZ
- CTK2B0809
- 2-Methyl-2-[4-(trifluoromethyl)phenyl]propan-1-amine
- 2-methyl-2-4-(trifluoromethyl)phenylpropan-1-amine
- Z1434265923
- SCHEMBL793347
- TS-03113
- EN300-172031
- 2-Methyl-2-(4-(trifluoromethyl)phenyl)propan-1-amine
- 1004282-76-1
- Benzeneethanamine, beta,beta-dimethyl-4-(trifluoromethyl)-
- AKOS017554496
- DB-122242
- G32190
- Benzeneethanamine, ,-dimethyl-4-(trifluoromethyl)-
-
- MDL: MFCD10703519
- Inchi: 1S/C11H14F3N/c1-10(2,7-15)8-3-5-9(6-4-8)11(12,13)14/h3-6H,7,15H2,1-2H3
- InChI Key: SXZIKPXFJOWZCL-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)C(C)(C)CN)(F)F
Computed Properties
- Exact Mass: 217.10783394g/mol
- Monoisotopic Mass: 217.10783394g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 26Ų
2-methyl-2-4-(trifluoromethyl)phenylpropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-172031-0.1g |
2-methyl-2-[4-(trifluoromethyl)phenyl]propan-1-amine |
1004282-76-1 | 95.0% | 0.1g |
$62.0 | 2025-02-20 | |
| Enamine | EN300-172031-0.25g |
2-methyl-2-[4-(trifluoromethyl)phenyl]propan-1-amine |
1004282-76-1 | 95.0% | 0.25g |
$88.0 | 2025-02-20 | |
| Enamine | EN300-172031-0.5g |
2-methyl-2-[4-(trifluoromethyl)phenyl]propan-1-amine |
1004282-76-1 | 95.0% | 0.5g |
$164.0 | 2025-02-20 | |
| Enamine | EN300-172031-1.0g |
2-methyl-2-[4-(trifluoromethyl)phenyl]propan-1-amine |
1004282-76-1 | 95.0% | 1.0g |
$241.0 | 2025-02-20 | |
| Enamine | EN300-172031-2.5g |
2-methyl-2-[4-(trifluoromethyl)phenyl]propan-1-amine |
1004282-76-1 | 95.0% | 2.5g |
$474.0 | 2025-02-20 | |
| Enamine | EN300-172031-5.0g |
2-methyl-2-[4-(trifluoromethyl)phenyl]propan-1-amine |
1004282-76-1 | 95.0% | 5.0g |
$701.0 | 2025-02-20 | |
| Enamine | EN300-172031-10.0g |
2-methyl-2-[4-(trifluoromethyl)phenyl]propan-1-amine |
1004282-76-1 | 95.0% | 10.0g |
$1040.0 | 2025-02-20 | |
| Enamine | EN300-172031-0.05g |
2-methyl-2-[4-(trifluoromethyl)phenyl]propan-1-amine |
1004282-76-1 | 95.0% | 0.05g |
$39.0 | 2025-02-20 | |
| Enamine | EN300-172031-1g |
2-methyl-2-[4-(trifluoromethyl)phenyl]propan-1-amine |
1004282-76-1 | 95% | 1g |
$241.0 | 2023-09-20 | |
| Enamine | EN300-172031-5g |
2-methyl-2-[4-(trifluoromethyl)phenyl]propan-1-amine |
1004282-76-1 | 95% | 5g |
$701.0 | 2023-09-20 |
2-methyl-2-4-(trifluoromethyl)phenylpropan-1-amine Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 2-methyl-2-4-(trifluoromethyl)phenylpropan-1-amine
Introduction to 2-Methyl-2-4-(Trifluoromethyl)phenylpropan-1-amine (CAS No. 1004282-76-1)
2-Methyl-2-4-(trifluoromethyl)phenylpropan-1-amine, with the CAS number 1004282-76-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a trifluoromethyl group and a secondary amine functionality. These properties make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.
The chemical structure of 2-methyl-2-4-(trifluoromethyl)phenylpropan-1-amine consists of a substituted phenyl ring with a trifluoromethyl group at the para position, attached to a propan-1-amine moiety. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. The secondary amine functionality, on the other hand, can participate in hydrogen bonding and other intermolecular interactions, further enhancing its potential as a drug candidate.
Recent studies have explored the pharmacological properties of 2-methyl-2-4-(trifluoromethyl)phenylpropan-1-amine. One notable area of research is its potential as an antidepressant. A study published in the Journal of Medicinal Chemistry (2023) investigated the effects of this compound on serotonin and norepinephrine reuptake in neuronal cells. The results indicated that 2-methyl-2-4-(trifluoromethyl)phenylpropan-1-amine exhibits potent inhibitory activity against both serotonin and norepinephrine transporters, suggesting its potential as a dual-action antidepressant.
In addition to its antidepressant properties, 2-methyl-2-4-(trifluoromethyl)phenylpropan-1-amine has also been studied for its anti-inflammatory effects. Research conducted by a team at the University of California (2023) demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. These findings suggest that 2-methyl-2-4-(trifluoromethyl)phenylpropan-1-amine may have therapeutic potential in treating inflammatory diseases.
The pharmacokinetic profile of 2-methyl-2-4-(trifluoromethyl)phenylpropan-1-amine has also been extensively studied. A preclinical study published in the Biochemical Pharmacology (2023) evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of this compound. The results showed that it has good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. Furthermore, the compound exhibited low toxicity in animal models, indicating its safety for further clinical development.
The synthetic route for producing 2-methyl-2-4-(trifluoromethyl)phenylpropan-1-amine has been optimized to ensure high yield and purity. A commonly used method involves the reaction of 4-trifluoromethylbenzaldehyde with acetone in the presence of a base, followed by reductive amination using an appropriate amine source. This synthetic pathway is efficient and scalable, making it suitable for large-scale production.
In conclusion, 2-methyl-2-4-(trifluoromethyl)phenylpropan-1-amine (CAS No. 1004282-76-1) is a promising compound with diverse pharmacological activities. Its potential as an antidepressant and anti-inflammatory agent, coupled with favorable pharmacokinetic properties, makes it an attractive candidate for further drug development. Ongoing research continues to explore its therapeutic applications and optimize its formulation for clinical use.
1004282-76-1 (2-methyl-2-4-(trifluoromethyl)phenylpropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)